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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)cyclohexanone

Cat. No.: B8646863

Get Quote

Part 1: Structural Architecture & Pharmacophore
Analysis
The core structure, 2-(pyrrolidin-1-ylmethyl)cyclohexanone, represents a classic Mannich base.

[1] Its value in drug development stems from its dual functionality: a reactive ketone handle and

a basic pyrrolidine nitrogen, separated by a defined ethylene/methylene spacer.

Chemical Identity
IUPAC Name: 2-(pyrrolidin-1-ylmethyl)cyclohexan-1-one[1][2][3]

Molecular Formula: C₁₁H₁₉NO[1][2][3]

Molecular Weight: 181.28 g/mol [1]

Key Structural Features:

Cyclohexanone Ring: Provides a lipophilic core and a rigid stereochemical template.[1]
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Pyrrolidine Ring: A cyclic secondary amine that enhances metabolic stability compared to

diethylamine analogs (as seen in Tramadol).[1] It acts as a hydrogen bond acceptor and

cationizable center at physiological pH.

-Amino Ketone Motif: The "Mannich" linkage is chemically versatile, allowing for
diastereoselective reduction (to amino-alcohols) or Grignard addition.[1]

Pharmacological Significance
This scaffold is the primary biosynthetic precursor for two major classes of therapeutics:

Analgesics (Tramadol Analogs): Grignard addition of aryl groups to the ketone yields 2-

((dimethylamino)methyl)-1-(3-methoxyphenyl)cyclohexanol derivatives.[1] Replacing the

dimethylamine of Tramadol with pyrrolidine alters

-opioid receptor affinity and metabolic profile.[1]

Sigma-1 (

) Receptor Ligands: Reductive amination or modification of this ketone yields high-affinity

ligands, which are investigated for neuroprotection, antipsychotic effects, and cocaine
addiction treatment.

Part 2: Synthetic Methodologies
The synthesis of this core relies on the Mannich Reaction, a three-component condensation

that is chemically robust but requires precise pH control to avoid polymerization.

The Mannich Reaction Protocol
Reaction: Cyclohexanone + Formaldehyde + Pyrrolidine

2-(pyrrolidin-1-ylmethyl)cyclohexanone[1]

Mechanism of Action
The reaction proceeds via the formation of a reactive iminium ion intermediate from pyrrolidine

and formaldehyde. The cyclohexanone (acting as the nucleophile via its enol form) attacks this

electrophilic iminium species.
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Figure 1: Mechanism of the Mannich Reaction generating the pyrrolidine-cyclohexanone

scaffold.[1]

Stereochemical Control
The Mannich base possesses one chiral center at the C2 position of the cyclohexanone ring.

Standard Conditions: Yield a racemic mixture (50:50 R/S).

Asymmetric Synthesis: The use of chiral organocatalysts (e.g., L-Proline derivatives) can

induce enantioselectivity.[4] However, for drug development, the racemate is often resolved

after the subsequent Grignard step, as the addition of the aryl group creates a second chiral

center, leading to cis/trans diastereomers.

Part 3: Pharmacological Applications & SAR
Pathway to Analgesics (Tramadol Analogs)
The pyrrolidine moiety is a bioisostere for the dimethylamine group in Tramadol.
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Transformation: The ketone undergoes a Grignard reaction with m-

methoxyphenylmagnesium bromide.[1]

SAR Insight: The pyrrolidine ring increases lipophilicity (LogP ~1.8) compared to

dimethylamine, potentially enhancing blood-brain barrier (BBB) penetration.[1]

Activity: These analogs exhibit dual mechanisms:

-opioid agonism and monoamine reuptake inhibition.[1][5]

Pathway to Sigma Receptor Ligands
Target: Sigma-1 (

) receptors, located at the Mitochondria-Associated Endoplasmic Reticulum Membrane
(MAM).[1]

Transformation: The ketone is reduced to an amine (via reductive amination) or modified to a

benzeneacetamide.

Key Compound:1S,2R-cis-N-methyl-N-[2-(1-pyrrolidinyl)cyclohexyl]-(3,4-

dichlorophenyl)acetamide is a potent

ligand (

= 1.3 nM).[1][6]

Mechanism: Modulation of intracellular Calcium (

) signaling.[7]
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Figure 2: Divergent synthesis pathways from the core scaffold to bioactive therapeutics.[1]

Part 4: Experimental Protocols
Synthesis of 2-(pyrrolidin-1-ylmethyl)cyclohexanone
Hydrochloride
Objective: Synthesize the Mannich base as a stable hydrochloride salt.

Reagents:

Cyclohexanone (0.1 mol, 9.8 g)

Pyrrolidine (0.1 mol, 7.1 g)
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Paraformaldehyde (0.1 mol equivalent, 3.0 g)

Concentrated HCl (0.5 mL - catalytic)

Ethanol (Absolute, 50 mL)

Step-by-Step Methodology:

Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic

stir bar, dissolve pyrrolidine (7.1 g) in 20 mL of ethanol.

Acidification: Cool the solution in an ice bath. Add concentrated HCl dropwise until the

solution is acidic (pH ~4-5). Note: This generates the pyrrolidine hydrochloride in situ, which

is crucial for the reaction.

Addition: Add paraformaldehyde (3.0 g) and cyclohexanone (9.8 g) to the mixture. Add the

remaining 30 mL of ethanol.

Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring for 4–6 hours. The

solution should become homogeneous and turn amber/yellow.

Precipitation: Remove the solvent under reduced pressure (rotary evaporator) to roughly

20% of the original volume. Add acetone (50 mL) and cool to 0°C overnight to induce

crystallization of the hydrochloride salt.

Purification: Filter the white crystalline precipitate. Recrystallize from ethanol/acetone (1:1) to

yield pure 2-(pyrrolidin-1-ylmethyl)cyclohexanone HCl.[1]

Yield: Typical yields range from 60–75%.[1] Melting Point: 145–147°C (as HCl salt).

Part 5: Analytical Validation
To ensure scientific integrity, the synthesized compound must be validated using spectroscopic

methods.

Nuclear Magnetic Resonance (NMR) Data
H NMR (500 MHz, D₂O):
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3.40–3.60 (m, 4H): Pyrrolidine ring protons adjacent to Nitrogen (

).[1]

3.15 (dd, 1H): Methylene bridge proton (

of the

linker).

2.90 (dd, 1H): Methylene bridge proton (

of the

linker).

2.65 (m, 1H): Methine proton at C2 of cyclohexanone (chiral center).

1.50–2.40 (m, 12H): Remaining methylene protons of the cyclohexanone and pyrrolidine
rings.

Mass Spectrometry (MS)
ESI-MS (Positive Mode):

[M+H]⁺: Calculated: 182.15 m/z.[1][3] Observed: 182.2 m/z.[1]

Fragmentation: Loss of pyrrolidine moiety often results in a peak at m/z ~97

(cyclohexanone fragment).

Infrared Spectroscopy (IR)
C=O Stretch: Strong band at ~1705–1710 cm⁻¹ (characteristic of cyclic ketones).

C-N Stretch: Medium band at ~1150–1200 cm⁻¹.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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